Cas no 932531-10-7 (2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide)

• Product Name: 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide
• CAS No: 932531-10-7
• MF: C₂₃H₁₆ClF₂N₃O₂
• MW: 439.841851234436
• CID: 5442079
• PubChem ID: 16028570
• Update Time: 2025-10-23

2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(5-fluoro-2-methylphenyl)-4-(2-fluorophenyl)-2-oxo-1(2H)-quinazolineacetamide
• G515-0241
• 2-[6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl]-N-(5-fluoro-2-methylphenyl)acetamide
• AKOS002029045
• 932531-10-7
• F3222-1134
• HMS1890M15
• 2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1-yl]-N-(5-fluoro-2-methylphenyl)acetamide
• CHEMBL1479558
• 2-(6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide
• NCGC00131751-01
• 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide

• Inchi： 1S/C23H16ClF2N3O2/c1-13-6-8-15(25)11-19(13)27-21(30)12-29-20-9-7-14(24)10-17(20)22(28-23(29)31)16-4-2-3-5-18(16)26/h2-11H,12H2,1H3,(H,27,30)
• InChI Key： WSYNJFLWYLKFDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1F)=NC(N2CC(NC1C=C(C=CC=1C)F)=O)=O

Computed Properties

• Exact Mass: 439.0899108g/mol
• Monoisotopic Mass: 439.0899108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.52±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide

Comprehensive Overview of 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 932531-10-7)

The compound 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 932531-10-7) is a highly specialized quinazoline derivative with significant potential in pharmaceutical research and development. Its unique molecular structure, featuring a chloro-fluorophenyl and fluoro-methylphenyl substitution pattern, makes it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents. This article delves into the properties, applications, and market dynamics of this compound, while addressing common queries and trending topics in the field.

One of the most frequently searched questions regarding CAS 932531-10-7 revolves around its synthetic pathway and pharmacological activity. The compound is synthesized through a multi-step process involving the condensation of 2-fluorophenyl and 5-fluoro-2-methylaniline derivatives, followed by acetylation. Its quinazolinone core is known to interact with various biological targets, particularly enzymes involved in inflammatory and proliferative pathways. Researchers are increasingly investigating its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research.

The physicochemical properties of 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide contribute to its bioavailability and drug-like characteristics. With a molecular weight of 427.85 g/mol and moderate lipophilicity, it exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, making it a promising candidate for further development. Recent studies have highlighted its selective binding affinity for specific protein targets, which aligns with the growing demand for targeted therapies in precision medicine.

In the context of current pharmaceutical trends, this compound has garnered attention for its potential application in personalized cancer treatment. The incorporation of both fluoro and chloro substituents enhances its metabolic stability and target specificity, addressing a key challenge in modern drug design. Additionally, its low toxicity profile in preliminary studies makes it a viable candidate for combination therapies, another area of intense research focus in 2024.

The market outlook for CAS 932531-10-7 is promising, driven by the expanding quinazoline-based drug market. Analysts project significant growth in this sector, particularly for compounds with dual inhibitory activity and improved selectivity. Pharmaceutical companies are actively seeking novel small molecule inhibitors, and this compound's unique structure positions it well for licensing opportunities and collaborative research ventures.

From a regulatory perspective, 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide falls under standard research chemical classifications. It's important to note that proper handling procedures and material safety data sheets should always be consulted when working with this compound. The research community continues to explore its structure-activity relationships through computational modeling and high-throughput screening, reflecting the integration of AI-driven drug discovery methods that dominate current pharmaceutical innovation.

Looking ahead, the development of CAS 932531-10-7 derivatives represents an exciting frontier in medicinal chemistry. Researchers are particularly interested in modifying its acetamide side chain to enhance potency and reduce potential off-target effects. These investigations align with the pharmaceutical industry's emphasis on next-generation therapeutics with improved efficacy and safety profiles. As the understanding of its mechanism of action deepens, this compound may emerge as a valuable tool compound or even a lead molecule for clinical development.

For laboratories and research institutions working with 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide, proper analytical characterization is essential. Standard techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy should be employed to ensure compound identity and quality. These quality control measures are particularly crucial given the compound's potential as a biological probe in mechanism-of-action studies.

The environmental and green chemistry aspects of this compound's synthesis have also become a focus area, reflecting broader industry trends toward sustainable pharmaceutical manufacturing. Researchers are exploring catalytic methods and atom-economical routes for its production, addressing the growing demand for eco-friendly synthetic protocols in fine chemical production.

In conclusion, 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 932531-10-7) represents a fascinating example of modern heterocyclic chemistry with significant potential in drug discovery. Its unique structural features, combined with promising biological activity, position it as a compound of considerable interest in both academic and industrial research settings. As the pharmaceutical landscape continues to evolve toward more targeted and personalized therapies, compounds like this will undoubtedly play an increasingly important role in advancing human health and treatment paradigms.